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Compound of Interest

Compound Name: 5-Bromo-2,3-difluorobenzoic acid

Cat. No.: B1289893 Get Quote

CAS Number: 887585-64-0

This technical guide provides an in-depth overview of 5-Bromo-2,3-difluorobenzoic acid, a

key building block for researchers and professionals in drug development and chemical

synthesis. This document collates available data on its chemical properties, outlines a probable

synthetic route, and discusses its potential applications, particularly in the burgeoning field of

protein degradation.

Core Compound Data
5-Bromo-2,3-difluorobenzoic acid is a halogenated aromatic carboxylic acid. The presence

of bromine and two fluorine atoms on the benzoic acid ring imparts unique chemical properties

that make it a valuable intermediate in the synthesis of complex organic molecules.[1]

Physical and Chemical Properties
Quantitative data for 5-Bromo-2,3-difluorobenzoic acid is not widely available in public

literature. The following table summarizes the known properties. For comparative purposes,

data for the isomeric 5-Bromo-2,4-difluorobenzoic acid (CAS: 28314-83-2) is also provided, as

it is more extensively characterized.[2][3]
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Property
5-Bromo-2,3-
difluorobenzoic acid

5-Bromo-2,4-
difluorobenzoic acid (for
comparison)

CAS Number 887585-64-0[4] 28314-83-2[3]

Molecular Formula C₇H₃BrF₂O₂[4] C₇H₃BrF₂O₂[3]

Molecular Weight 237.00 g/mol [4] 237.00 g/mol [3]

Melting Point Data not available 149-151 °C[2]

Boiling Point Data not available
287.1 ± 40.0 °C at 760

mmHg[2]

Purity Typically ≥97%[5] Typically ≥97%[3]

Appearance Solid (inferred) Solid

Storage Temperature
Room temperature or -20°C[5]

[6]
Room temperature

Spectral Data
Detailed spectral data such as ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry for 5-Bromo-
2,3-difluorobenzoic acid are not publicly available but are reported to be obtainable from

commercial suppliers like ChemicalBook.[7]

Experimental Protocols
A specific, validated experimental protocol for the synthesis of 5-Bromo-2,3-difluorobenzoic
acid is not readily found in peer-reviewed literature. However, a plausible synthetic route can

be extrapolated from established methods for the synthesis of the isomeric 5-Bromo-2,4-

difluorobenzoic acid. The most common approach involves the electrophilic bromination of the

corresponding difluorobenzoic acid.

Proposed Synthesis of 5-Bromo-2,3-difluorobenzoic
Acid
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This proposed protocol is based on the bromination of 2,4-difluorobenzoic acid and should be

adapted and optimized for the 2,3-difluoro isomer.[8]

Materials:

2,3-difluorobenzoic acid

N-Bromosuccinimide (NBS) or Dibromohydantoin

Concentrated Sulfuric Acid

Methanol or Ethanol (for esterification/purification)

Sodium Hydroxide solution

Hydrochloric Acid

Dichloromethane (DCM)

Ice

Procedure:

Bromination: Dissolve 2,3-difluorobenzoic acid in concentrated sulfuric acid in a reaction

vessel equipped with a stirrer and cooled in an ice bath (0-5 °C).

Slowly add N-Bromosuccinimide (NBS) in portions, maintaining the temperature below 10

°C.

After the addition is complete, allow the reaction mixture to stir at room temperature for

several hours (e.g., 8-16 hours), monitoring the reaction progress by a suitable method like

TLC or LC-MS.

Quenching: Carefully pour the reaction mixture over crushed ice to precipitate the crude

product.

Filtration: Filter the solid precipitate and wash with cold water until the filtrate is neutral. Dry

the crude product.
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Purification (optional, via esterification):

Reflux the crude product with methanol and a catalytic amount of sulfuric acid to form the

methyl ester.

Purify the resulting liquid ester by distillation under reduced pressure.

Hydrolyze the purified ester back to the carboxylic acid using an aqueous sodium

hydroxide solution, followed by acidification with hydrochloric acid.

Final Product: Filter the purified 5-Bromo-2,3-difluorobenzoic acid, wash with water, and

dry.

Applications in Drug Discovery
5-Bromo-2,3-difluorobenzoic acid is categorized as a "Protein Degrader Building Block,"

indicating its primary application in the synthesis of Proteolysis Targeting Chimeras

(PROTACs).[5] PROTACs are bifunctional molecules that recruit a target protein to an E3

ubiquitin ligase, leading to the ubiquitination and subsequent degradation of the target protein

by the proteasome.

The bromo- and fluoro-substituted benzoic acid moiety can serve as a versatile handle for

chemical modifications and as a precursor to more complex chemical scaffolds that can be

incorporated into PROTACs as part of the target protein ligand, the E3 ligase ligand, or the

linker connecting them.

Visualizations
Synthesis Workflow
The following diagram illustrates a generalized workflow for the synthesis of 5-bromo-

difluorobenzoic acids.
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Synthesis Workflow for 5-Bromo-difluorobenzoic Acid
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Caption: A generalized synthetic workflow for 5-bromo-difluorobenzoic acid.
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Role in PROTAC Synthesis
This diagram illustrates the conceptual role of a 5-bromo-2,3-difluorobenzoic acid derivative

in the assembly of a PROTAC molecule.

Conceptual Role in PROTAC Synthesis

Target Ligand

PROTAC Molecule

Linker E3 Ligase Ligand
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Caption: Conceptual use of the title compound in PROTAC synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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